Cas no 518038-34-1 (Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI) structure
518038-34-1 structure
Product Name:Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:518038-34-1
MF:C9H17NO3
MW:187.236182928085
CID:935877
PubChem ID:11735602
Update Time:2025-04-19

Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
    • (2-methyl-3-oxo-propyl)-carbamic acid tert-butyl ester
    • 518038-34-1
    • tert-Butyl (R)-(2-methyl-3-oxopropyl)carbamate
    • Carbamic acid,[(2R)-2-methyl-3-oxopropyl]-,1,1-dimethylethyl ester(9ci)
    • Inchi: 1S/C9H17NO3/c1-7(6-11)5-10-8(12)13-9(2,3)4/h6-7H,5H2,1-4H3,(H,10,12)/t7-/m1/s1
    • InChI Key: HTBNREYQOZPEQT-SSDOTTSWSA-N
    • SMILES: O(C(NC[C@H](C=O)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.4Ų
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